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Compound of Interest

Compound Name: trans-Decahydroquinoline

CAS No.: 767-92-0

Cat. No.: B1582703 Get Quote

Executive Summary & Chemical Identity
Objective: Safe, compliant segregation and disposal of trans-Decahydroquinoline (CAS 767-

92-0). Target Audience: Chemical Hygiene Officers, Synthetic Chemists, and Waste

Management Technicians.[1][2]

trans-Decahydroquinoline is a bicyclic secondary amine.[1][2] Unlike general organic waste,

it presents specific corrosivity and combustibility hazards that dictate its disposal pathway.[1][2]

It acts as a strong organic base; improper mixing with acidic waste streams can result in violent

exothermic reactions, while contact with oxidizers poses an immediate fire risk.[1][2]
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Parameter Data Critical Implication

CAS Number 767-92-0
Unique Identifier for Waste

Manifests

Physical State
Solid (Low melting point:

~48°C)

May exist as slush/liquid in hot

labs; treat as solid for spill

containment.[1][2][3][4]

Flash Point 72°C (162°F)

Combustible. High risk if

heated during neutralization.[2]

[3]

Corrosivity
Skin Corr.[2][3][5] 1B / Eye

Dam. 1

D002 Characteristic Waste (if

pH > 12.5).[2] Destroys tissue

instantly.[1][2]

pKa ~11.0

Strong base.[2][3]

Incompatible with all acids.[1]

[2]

Hazard Assessment & Segregation Logic
The Core Directive: Never dispose of trans-decahydroquinoline in general trash or down the

drain.[1][2] It is toxic to aquatic life and corrosive to plumbing.[1][2]

Segregation Strategy
The primary error in amine disposal is "bulk solvent" classification.[1][2] You must segregate

this compound based on its alkalinity, not just its flammability.[1][2]

Incompatibility 1: Strong Acids. Mixing with HCl, H₂SO₄, or acidic waste streams generates

high heat.[1][2] In a closed waste drum, this pressurization can cause rupture.[1][2]

Incompatibility 2: Oxidizers. Secondary amines can react with oxidizers (peroxides, nitrates)

to form unstable N-oxides or ignite.[1][3]

Incompatibility 3: Halogenated Solvents. While less violent, mixing amines with halogenated

waste (e.g., DCM) can lead to the formation of crystalline salts or slow alkylation reactions

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.lookchem.com/404.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.cookechem.com/Detail/T8660630.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.fishersci.com/store/msds?partNumber=AC259870050&productDescription=DECAHYDROQUINOLINE%2C+98%25%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.lookchem.com/404.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.lookchem.com/404.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b1582703?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.lookchem.com/404.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.lookchem.com/404.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.lookchem.com/404.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.lookchem.com/404.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.lookchem.com/404.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.lookchem.com/404.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


that alter waste composition over time.[1][2]

Waste Stream Decision Matrix
The following logic flow dictates the correct containerization based on the physical state of your

waste.

Start: trans-Decahydroquinoline Waste

Check Physical State

Pure Solid / Precipitate

Solid (mp > 48°C)

Dissolved in Solvent

Solution

Stream A: Solid Organic Base
(UN 3259) Identify Solvent Carrier

Non-Halogenated Solvent
(MeOH, EtOH, Toluene)

Halogenated Solvent
(DCM, Chloroform)

Stream B: Basic Organic Waste
(Flammable/Corrosive)

Stream C: Halogenated Basic Waste
(Segregated)

Click to download full resolution via product page

Figure 1: Decision tree for segregating trans-decahydroquinoline waste streams. Note the

strict separation of halogenated and non-halogenated liquid streams.
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Step-by-Step Disposal Protocol
Phase 1: Preparation & PPE
Why: The low melting point (48°C) means friction or ambient heat can turn the solid sticky or

liquid, increasing permeation risks.[1]

Gloves: Double-glove. Inner: Nitrile.[1] Outer: 4-mil or thicker Nitrile or Laminate (Silver

Shield) for prolonged handling.[1]

Eye Protection: Chemical splash goggles.[1][2] A face shield is mandatory if pouring liquids >

100 mL.[2]

Ventilation: All transfers must occur inside a certified chemical fume hood.

Phase 2: Container Selection & Labeling[1]
Container Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.[1]

Avoid: Metal containers (aluminum/zinc), as amines can corrode them or react to form

hydrogen gas.[1][2]

Labeling:

Primary Name: "Waste trans-Decahydroquinoline" (Do not use abbreviations).

Hazard Checkboxes: [x] Corrosive [x] Toxic [x] Combustible.[1]

pH Notation: Mark "Basic, pH > 12".

Phase 3: Transfer & Bulking
Scenario A: Pure Solid Waste[1]

Collect solid scrapings or expired reagent in a wide-mouth HDPE jar.[1][2]

Do not dissolve in solvent solely for disposal; this increases waste volume and flammability.

[1][2]
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Seal tightly.[1][2] Wipe the exterior with a damp paper towel (dispose of towel in solid

hazardous waste).[2]

Scenario B: Liquid Waste (Reaction Mixtures)[1][6]
Verify the solvent carrier.[1][2]

Neutralization (Optional but Recommended for Large Volumes):

If you have > 1 Liter of concentrated amine waste, consult EHS about neutralizing with

dilute acetic acid before disposal to reduce corrosivity.[1][2]

Warning: This is highly exothermic.[1][2] Must be done in an ice bath, dropwise.[2]

Pour into the appropriate "Basic Organic Waste" carboy.

Headspace: Leave 10% headspace in the container to allow for vapor expansion.[1][2]

Phase 4: Final Handoff (RCRA Compliance)[1]
RCRA Code: While not P- or U-listed specifically, this waste almost certainly meets the

criteria for D002 (Corrosivity) and potentially D001 (Ignitability) if in a flammable solvent.[1]

DOT Shipping Name (for contractor):

If Solid: UN 3259, AMINES, SOLID, CORROSIVE, N.O.S.[1][2][3] (trans-
Decahydroquinoline), 8, PG II[1][2][3]

If Liquid: UN 2735, AMINES, LIQUID, CORROSIVE, N.O.S.[1][2][3] (trans-
Decahydroquinoline), 8, PG II[1][2][3]

Emergency Contingencies: Spill Management
Immediate Action: Evacuate the immediate area if the spill is > 100 mL and outside a hood.

Protocol for Solid/Slush Spill[1][2]
Isolate: Mark the zone.[1][2]
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PPE Upgrade: Wear a respirator (N95 or half-mask with organic vapor cartridges) if dust or

vapors are present.[1][2]

Absorb/Neutralize:

Do not use water initially (it will spread the base).[1][2]

Cover the spill with a dry absorbent mixed with a weak acid (e.g., citric acid powder or

commercially available "Base Neutralizer").[1][2]

Wait for the reaction (fizzing/heat) to subside.[1][2]

Collect: Scoop the resulting sludge into a disposal bag/pail.[1][2] Label as "Spill Debris:

Corrosive/Toxic".[1]

Clean: Wash the surface with water and soap after the bulk material is removed.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.lookchem.com/404.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.lookchem.com/404.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.lookchem.com/404.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.lookchem.com/404.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.lookchem.com/404.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.lookchem.com/404.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.tcichemicals.com/BE/en/sds/D2936_EU_6N.pdf
https://www.lookchem.com/404.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.lookchem.com/404.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.tcichemicals.com/BE/en/sds/D2936_EU_6N.pdf
https://www.benchchem.com/product/b1582703?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.lookchem.com/404.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b1582703?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.cookechem.com/Detail/T8660630.htm
https://www.tcichemicals.com/SG/en/sds/D2936_JP_EN.pdf
https://www.chemsrc.com/en/cas/767-92-0_1042026.html
https://www.lookchem.com/404.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.lookchem.com/404.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/product/b1582703?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. lookchem.com [lookchem.com]

2. Waste Code [rcrainfo.epa.gov]

3. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk
[essr.umd.edu]

4. trans-Decahydroquinoline , >98.0%(GC)(T) , 767-92-0 - CookeChem [cookechem.com]

5. fishersci.com [fishersci.com]

6. coleparmer.com [coleparmer.com]

7. tcichemicals.com [tcichemicals.com]

8. tcichemicals.com [tcichemicals.com]

9. trans-Decahydroquinoline | CAS#:767-92-0 | Chemsrc [chemsrc.com]

To cite this document: BenchChem. [Standard Operating Procedure: trans-
Decahydroquinoline Disposal]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582703#trans-decahydroquinoline-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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